Cas no 2681-16-5 (Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-21-(phosphonooxy)-, monosodium salt, (11b)- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-21-(phosphonooxy)-, monosodium salt, (11b)- (9CI)
• CAS No: 2681-16-5
• MF: C₂₁H₂₈NaO₈P
• MW: 462.405758857727
• CID: 264760
• PubChem ID: 23683013
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-21-(phosphonooxy)-, monosodium salt, (11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-21-(phosphonooxy)-, monosodium salt, (11b)- (9CI)
• sodium,[2-(11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl] hydrogen phosphate
• Pregna-1,4-diene-3,20-dione, 11,17-dihydroxy-21-(phosphonooxy)-, monosodium salt, (11beta)-
• sodium 11,17-dihydroxy-3,20-dioxopregna-1,4-dien-21-yl hydrogen phosphate
• UNII-4DG2ISZ93K
• 2681-16-5
• EINECS 220-238-0
• Q27259444
• 4DG2ISZ93K
• Pregna-1,4-diene-3,20-dione, 11,17-dihydroxy-21-(phosphonooxy)-, monosodium salt, (11.beta.)-
• Prednisolone monosodium phosphate
• PREDNISOLONE PHOSPHATE MONOSODIUM SALT

• Inchi： 1S/C21H29O8P.Na/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19;/h5,7,9,14-16,18,23,25H,3-4,6,8,10-11H2,1-2H3,(H2,26,27,28);/q;+1/p-1/t14-,15-,16-,18+,19-,20-,21-;/m0./s1
• InChI Key： WDKXLAIROMOVNT-WDCKKOMHSA-M
• SMILES： P(=O)(O)([O-])OCC([C@]1(CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O)O)=O.[Na+]

Computed Properties

• Exact Mass: 462.141949
• Monoisotopic Mass: 462.141949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 902
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144

Experimental Properties

• Boiling Point: 674.8°Cat760mmHg
• Flash Point: 361.9°C
• PSA: 154.00000
• LogP: 2.11280